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Get Quote

Executive Summary

Caveolin-1 (82-101) amide (often abbreviated as CSD peptide or CSP) is a synthetic peptide
mimetic of the Caveolin-1 Scaffolding Domain (CSD).[1] It functions as a broad-spectrum

kinase inhibitor and signaling modulator.[2] Unlike traditional ATP-competitive inhibitors, this
peptide operates via a "Scaffolding Decoy" mechanism, physically obstructing the interaction
between Caveolin-1 binding motifs (CBM) on target proteins and their downstream effectors.

Originally studied as a fusion with the Antennapedia internalization sequence (Cavtratin),
recent pivotal research (e.g., Kuppuswamy et al.[1]) has demonstrated that the C-terminally
amidated "naked" peptide is highly effective in vivo for reversing fibrosis, vascular leakage, and
aging-associated organ dysfunction, likely due to enhanced stability and specific uptake in
injured tissues.

Molecular Architecture & Physicochemical
Properties|[1]
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The peptide corresponds to residues 82—101 of the human Caveolin-1 protein.[3][4][5][6] The
C-terminal amidation is a critical modification that neutralizes the negative charge of the
carboxyl terminus, enhancing stability against carboxypeptidases and potentially aiding
membrane interaction.

Property Specification

Asp-Gly-lle-Trp-Lys-Ala-Ser-Phe-Thr-Thr-Phe-
Sequence Thr-Val-Thr-Lys-Tyr-Trp-Phe-Tyr-Arg-NHz
(DGIWKASFTTFTVTKYWFYR-NH?2)

Molecular Weight ~2517 Da
Isoelectric Paoint (pl) ~10.1 (Positively charged at physiological pH)
. Soluble in DMSO (up to 33 mg/mL); sparingly
Solubility ]
soluble in water.[1]
F92, T90, T91: Critical for eNOS binding and
Key Residues inhibition.W87, F92, Y97: Aromatic residues

essential for hydrophobic pocket interactions.

Mechanism of Action: The "Scaffolding Decoy"

The core mechanism of Caveolin-1 (82-101) amide relies on mimicking the Caveolin
Scaffolding Domain (CSD).[1][2][3] In native cellular physiology, Caveolin-1 acts as a "hub" that
clusters and inhibits signaling proteins in the caveolae (lipid rafts).

The CBM-CSD Interface

Target proteins (e.g., Src, eNOS, G-proteins) contain a Caveolin Binding Motif (CBM), typically
defined by the aromatic-rich pattern:

e (Where

is an aromatic residue like Trp, Phe, or Tyr).

Mechanism:
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e Decoy Binding: When introduced exogenously, the Caveolin-1 (82-101) amide peptide binds
to the CBM of these target kinases with high affinity (

often in the
range).[1]

« Allosteric Inhibition: This binding induces a conformational change in the target kinase or
sterically hinders its active site/activation loop.

o Kinase Suppression: The peptide effectively "locks" the kinase in an inactive state, mimicking
the tonic inhibition provided by native Caveolin-1.

Key Signaling Targets

Target Protein Interaction Outcome Physiological Effect

Reduces nitric oxide (NO)

) o . overproduction; restores
eNOS (Endothelial Nitric Oxide

Inhibition vascular barrier integrity;
Synthase) .
reduces vascular permeability.
[1]
Blocks phosphorylation of
Src Family Kinases (c-Src, o downstream fibrotic mediators;
Inhibition .
Fyn) prevents fibroblast-to-
myofibroblast transition.[1]
Suppresses mitogenic
PDGFR / EGFR Inhibition signaling; reduces proliferation
in cancer and fibrosis models.
Disrupts Smad2/3
TGF- o .
) phosphorylation; potent anti-
Modulation o ]
/ Smad fibrotic effect in lung and heart

tissue.

Visualization of Signaling Pathway
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The following diagram illustrates the "Decoy" mechanism where the CSD peptide intercepts
hyperactive kinases.

Caveolin-1 (82-101) Amide
(The Decoy)

BINDS CBM & INHIBITS
(Allosteric/Steric Block)

Hyperactive Target Kinases
(Src, eNOS, PDGFR, Pyk?2)

Promotes |Promotes

Pathological Oufcomes (Inhibited

Fibrosis Inflammation Microvascular Leakage
(Collagen Deposition) (NF-kB Activation) (Barrier Breakdown)

Click to download full resolution via product page

Caption: The CSD peptide acts as a master inhibitor, binding to the Caveolin Binding Motif
(CBM) of multiple hyperactive kinases, thereby halting the downstream cascade of fibrosis and
inflammation.[1]

Experimental Technical Guide
Reconstitution & Storage[1]

+ Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent for stock solutions.[1] The
peptide is hydrophobic.

¢ Stock Concentration: Prepare a 10 mM stock solution in anhydrous DMSO.
o Calculation: Molecular Weight

2517 g/mol . Dissolve 2.52 mg in 100
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L DMSO for 10 mM.

o Storage: Aliquot immediately into single-use vials. Store at -20°C (stable for 3-6 months) or
-80°C (stable for >1 year). Avoid freeze-thaw cycles.

In Vitro Protocol (Cell Culture)
Objective: Inhibition of Src/eNOS signaling in endothelial cells or fibroblasts.[1]
e Seeding: Plate cells (e.g., HUVECs or Lung Fibroblasts) to reach 70-80% confluence.[1]
e Preparation: Dilute the DMSO stock into pre-warmed serum-free media.
o Working Concentration:1
M-10
M.

o Vehicle Control: Ensure the control group receives an equivalent volume of DMSO (final
DMSO < 0.1%).[1]

o Scrambled Control: Always use the scrambled peptide variant
(WGIDKAFFTTSTVTYKWEFRY) to validate specificity.

e |ncubation:

o Short-term (Signaling): Pre-treat for 1-2 hours before challenging with an agonist (e.g.,
TGF-

, Thrombin).[1]

o Long-term (Fibrosis):[1] Incubate for 24—48 hours. Re-dose every 24 hours if degradation
is suspected, though the amide form is relatively stable.

In Vivo Protocol (Mouse Models)

Context: Recent literature (Kuppuswamy et al.) highlights the efficacy of the "naked" amide
peptide in fibrosis and aging models.
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e Dose:0.8

mol/kg (approx. 2 mg/kg).[1]

» Route: Intraperitoneal (IP) injection is standard.[1] Intratracheal (IT) is used for specific lung
targeting.[1]

e Vehicle: Dissolve stock (in DMSO) into sterile saline (0.9% NaCl) immediately prior to
injection.

o Ratio: 10-20

L DMSO stock diluted into 100-200

L Saline. Ensure no precipitation occurs (vortex rapidly).

» Regimen: Daily or every other day administration for 2—4 weeks depending on the model
(e.g., Bleomycin-induced fibrosis).

Therapeutic Applications & Preclinical Data[1]
Fibrosis (Lung & Heart)

In models of Idiopathic Pulmonary Fibrosis (IPF) and heart failure, the peptide reverses the
"activated" phenotype of fibroblasts.[1]

o Data: Reduces collagen I/lll deposition and
-SMA expression by >50% in Bleomycin-treated mice.
e Mechanism: Blocks the synergistic activation of TGF-
receptors and Src kinase.

Vascular Permeability & Inflammation[1]

o Sepsis/ALI: Inhibits eNOS-derived NO overproduction, preventing vascular collapse and
edema.
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Mechanism: Stabilizes endothelial tight junctions by preventing the internalization of VE-
cadherin.

Anti-Aging

A 2021 breakthrough study identified that Cav-1 (82-101) amide can reverse aging-associated

organ dysfunction.[1]

Target: Inhibition of Pyk2 and PDGFR, which are constitutively active in aged tissues.

Outcome: Restoration of cardiac function (ejection fraction) and reduction of glomerular
sclerosis in kidneys.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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